1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate

• IUPAC Name: 1-(4-fluorophenyl)sulfonyl-4-(naphthalen-1-ylmethyl)piperazine;oxalic acid
• InChI: InChI=1S/C21H21FN2O2S.C2H2O4/c22-19-8-10-20(11-9-19)27(25,26)24-14-12-23(13-15-24)16-18-6-3-5-17-4-1-2-7-21(17)18;3-1(4)2(5)6/h1-11H,12-16H2;(H,3,4)(H,5,6)
• InChI Key: RHMVORJDBLUKDW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)F.C(=O)(C(=O)O)O
• Molecular Formula: C23H23FN2O6S
• Molecular Weight: 474.5 g/mol

Description

1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate, also known as FSNP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of piperazine derivatives and has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate involves its interaction with various enzymes and receptors in the body. It has been found to exhibit potent inhibitory activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the regulation of neurotransmitter levels in the brain. 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate has also been found to interact with various receptors such as serotonin receptors and dopamine receptors, which play a crucial role in the regulation of mood and behavior.
Biochemical and Physiological Effects:
1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate has been found to exhibit a range of biochemical and physiological effects in the body. It has been found to exhibit potent antioxidant activity, which makes it a potential therapeutic agent for the treatment of various oxidative stress-related disorders. 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate has also been found to exhibit anti-inflammatory activity, making it a potential therapeutic agent for the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate has several advantages as a research tool. It exhibits potent inhibitory activity against various enzymes and receptors, making it a valuable tool for drug discovery and development. 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate is also relatively easy to synthesize and purify, making it accessible to researchers. However, there are also limitations to its use. 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate exhibits low solubility in water, which can make it challenging to use in certain experiments. Additionally, 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate can exhibit cytotoxicity at high concentrations, which can limit its use in certain assays.

Future Directions

There are several potential future directions for research on 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate. One area of interest is the development of 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate derivatives with improved solubility and bioavailability. Another area of interest is the investigation of 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate's potential therapeutic applications in the treatment of various disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to elucidate the precise mechanisms of action of 1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate and its potential interactions with other compounds.

Scientific Research Applications

1-[(4-fluorophenyl)sulfonyl]-4-(1-naphthylmethyl)piperazine oxalate has been used extensively in scientific research for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. It has been found to exhibit potent inhibitory activity against various enzymes and receptors, making it a valuable tool for drug discovery and development.